![molecular formula C18H16O5 B2906430 2-[(4-Ethoxy-3-methoxyphenyl)methylene]-6-hydroxybenzo[b]furan-3-one CAS No. 210361-07-2](/img/structure/B2906430.png)
2-[(4-Ethoxy-3-methoxyphenyl)methylene]-6-hydroxybenzo[b]furan-3-one
Description
2-[(4-Ethoxy-3-methoxyphenyl)methylene]-6-hydroxybenzo[b]furan-3-one, also known as EMF-OHBF, is a novel compound with a range of potential applications in the scientific field. It is a derivative of the benzo[b]furan family, which has been studied for its unique properties and its potential to be used in a variety of applications. EMF-OHBF is a highly versatile compound that has been studied for its ability to act as a catalyst, as a fluorescent dye, and as a drug delivery agent.
Scientific Research Applications
Medicinal Chemistry
This compound has potential applications in medicinal chemistry due to its structural similarity to compounds that exhibit biological activity. For instance, derivatives of 2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylic acid, which share a similar methoxyphenyl component, have been studied as mast cell stabilizers . These findings suggest that “2-[(4-Ethoxy-3-methoxyphenyl)methylene]-6-hydroxybenzo[b]furan-3-one” could be synthesized into derivatives that might serve as therapeutic agents in treating allergies or anaphylactic reactions.
Biotechnology
In biotechnology, this compound could be used as a precursor for the synthesis of more complex molecules. For example, 4-Hydroxy-3-methoxyphenylacetonitrile, which has a similar methoxyphenyl structure, is used in the synthesis of various organic compounds . This indicates that our compound of interest could be valuable in creating new materials with potential biotechnological applications.
Agriculture
The compound’s potential role in agriculture could be linked to its aromatic properties. Volatile aromatic compounds are known to be released from hardwoods and contribute to the flavor profiles of wines aged in wood barrels . This suggests that “2-[(4-Ethoxy-3-methoxyphenyl)methylene]-6-hydroxybenzo[b]furan-3-one” could be explored for its effects on the flavor enhancement of agricultural products.
Material Science
In material science, the compound could be investigated for its properties in the development of new materials. Compounds with similar structures have been used in the synthesis of organopolyphosphazenes, which are materials with a range of applications including flame retardancy and water repellency .
Environmental Science
The environmental applications of this compound could be explored in the context of its release during combustion processes. As with other aromatic compounds, it could contribute to the flavor of smoked meats, suggesting a potential role in the study of environmental impact on food processing .
Analytical Chemistry
In analytical chemistry, the compound could be used as a standard or reagent due to its unique structure. Similar compounds have been utilized in the synthesis of β-carboline derivatives, which are important in various analytical techniques .
properties
IUPAC Name |
(2E)-2-[(4-ethoxy-3-methoxyphenyl)methylidene]-6-hydroxy-1-benzofuran-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16O5/c1-3-22-14-7-4-11(8-16(14)21-2)9-17-18(20)13-6-5-12(19)10-15(13)23-17/h4-10,19H,3H2,1-2H3/b17-9+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHOQTNFHEOVGCB-RQZCQDPDSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)/C=C/2\C(=O)C3=C(O2)C=C(C=C3)O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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